Cas no 2019380-62-0 (Cyclopentaneethanesulfonyl chloride, α-methyl-)

Cyclopentaneethanesulfonyl chloride, α-methyl-, is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key advantages include its reactivity as a sulfonylation agent, enabling the introduction of the sulfonyl functional group into target molecules with high efficiency. The α-methyl substitution enhances steric and electronic properties, making it valuable for constructing complex molecular architectures. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization is critical. It offers consistent purity and stability under standard handling conditions, ensuring reliable performance in synthetic applications. Proper storage in anhydrous environments is recommended to maintain its reactivity.
Cyclopentaneethanesulfonyl chloride, α-methyl- structure
2019380-62-0 structure
Product Name:Cyclopentaneethanesulfonyl chloride, α-methyl-
CAS No:2019380-62-0
MF:C8H15ClO2S
MW:210.721500635147
CID:5286074
PubChem ID:165871067
Update Time:2025-05-20

Cyclopentaneethanesulfonyl chloride, α-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneethanesulfonyl chloride, α-methyl-
    • 1-cyclopentylpropane-2-sulfonyl chloride
    • EN300-681300
    • 2019380-62-0
    • Inchi: 1S/C8H15ClO2S/c1-7(12(9,10)11)6-8-4-2-3-5-8/h7-8H,2-6H2,1H3
    • InChI Key: IPPFUCDRRYNLFR-UHFFFAOYSA-N
    • SMILES: C1(CC(C)S(Cl)(=O)=O)CCCC1

Computed Properties

  • Exact Mass: 210.0481286g/mol
  • Monoisotopic Mass: 210.0481286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Boiling Point: 286.4±9.0 °C(Predicted)

Cyclopentaneethanesulfonyl chloride, α-methyl- Pricemore >>

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Additional information on Cyclopentaneethanesulfonyl chloride, α-methyl-

Cyclopentaneethanesulfonyl chloride, α-methyl- (CAS No. 2019380-62-0): A Comprehensive Overview

Cyclopentaneethanesulfonyl chloride, α-methyl-, identified by its CAS number 2019380-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various pharmacologically active molecules. Its applications span across multiple domains, including drug development, agrochemical formulations, and advanced material science. This detailed introduction aims to provide an in-depth exploration of Cyclopentaneethanesulfonyl chloride, α-methyl-, emphasizing its chemical structure, synthesis methods, industrial applications, and the latest research findings.

The molecular structure of Cyclopentaneethanesulfonyl chloride, α-methyl- consists of a cyclopentane ring substituted with an ethanesulfonyl chloride group at the α-position. This configuration imparts distinct reactivity and functionality to the compound, making it a valuable intermediate in organic synthesis. The presence of the sulfonyl chloride moiety enhances its utility in nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. Such reactions are pivotal in the development of novel therapeutic agents and fine chemicals.

In terms of synthesis, Cyclopentaneethanesulfonyl chloride, α-methyl- can be prepared through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the sulfonylation of cyclopentanone derivatives followed by chlorination. This method leverages well-established organic transformations and ensures high yields under optimized conditions. Alternatively, direct chlorination of cyclopentaneethanesulfonyl alcohol has also been reported, providing a concise synthetic route with minimal byproduct formation.

The industrial significance of Cyclopentaneethanesulfonyl chloride, α-methyl- lies in its versatility as a building block for more complex molecules. In pharmaceutical research, this compound serves as a precursor for synthesizing sulfonamide-based drugs, which are known for their broad spectrum of biological activities. Recent studies have highlighted its role in developing novel antiviral and anti-inflammatory agents. For instance, derivatives of sulfonamides incorporating the cyclopentaneethanesulfonyl moiety have shown promising inhibitory effects on certain enzymes implicated in viral replication.

Moreover, the agrochemical industry has also explored the potential of Cyclopentaneethanesulfonyl chloride, α-methyl- in formulating advanced crop protection agents. Its structural features contribute to enhanced stability and bioavailability in agrochemical formulations. Research indicates that compounds derived from this intermediate exhibit effective pest control properties while maintaining environmental safety profiles. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The material science sector has equally recognized the value of Cyclopentaneethanesulfonyl chloride, α-methyl- due to its unique physicochemical properties. It has been utilized in developing novel polymers and specialty coatings that exhibit improved durability and chemical resistance. These advancements are particularly relevant in industries requiring high-performance materials for harsh operating conditions. The compound's ability to undergo controlled polymerization reactions makes it an attractive candidate for creating tailored material properties.

Recent advancements in computational chemistry have further elucidated the reactivity patterns of Cyclopentaneethanesulfonyl chloride, α-methyl-. Molecular modeling studies have provided insights into its interaction with various nucleophiles and transition metal catalysts, enabling more precise control over synthetic outcomes. These computational approaches are complemented by experimental investigations that validate theoretical predictions and refine synthetic protocols.

The safety profile of Cyclopentaneethanesulfonyl chloride, α-methyl- is another critical aspect that merits attention. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be maintained under inert atmospheres to prevent degradation due to moisture or air exposure. Furthermore, personal protective equipment (PPE) such as gloves and lab coats is essential when handling this compound in laboratory settings.

The future prospects for Cyclopentaneethanesulfonyl chloride, α-methyl- are promising, driven by ongoing research efforts aimed at expanding its applications across diverse fields. Innovations in synthetic methodologies may lead to more efficient production processes with reduced environmental footprints. Additionally, interdisciplinary collaborations between chemists and biologists could uncover new therapeutic uses for derivatives of this compound.

In conclusion,Cyclopentaneethanesulfonyl chloride, α-methyl- (CAS No. 2019380-62-0) represents a versatile and valuable compound with wide-ranging applications in pharmaceuticals、agrochemicals,and material science。 Its unique structural features enable diverse chemical transformations,making it indispensable for researchers seeking innovative solutions。 As scientific understanding advances,the potential uses for this compound will continue to evolve,underscoring its importance in modern chemical research。

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